Cas no 2757729-77-2 (7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid)

• Product Name: 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid
• CAS No: 2757729-77-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5140417
• PubChem ID: 162394429
• Update Time: 2026-03-03

7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid, 6,7-dihydro-7,7-dimethyl-
• BS-49240
• F77543
• 2757729-77-2
• 7,7-dimethyl-5H,6H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid
• 7,7-dimethyl-5,6-dihydropyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid
• 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-9(2)3-4-14-7-6(8(12)13)5-10-11(7)9/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： RFDKGGVGRDATBW-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C)N2N=CC(C(O)=O)=C12

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2757729-77-2 and Product Name: 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid

The compound with the CAS number 2757729-77-2 and the product name 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazolo[5,1-b][1,3]oxazine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a carboxylic acid functional group at the 3-position of the oxazine ring enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyrazolo[5,1-b][1,3]oxazine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural framework of 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid provides a unique platform for modulating biological pathways. The dimethyl substitution at the 7-position contributes to steric hindrance and electronic effects that can influence the compound's interactions with biological targets.

In the context of modern drug development, the carboxylic acid moiety in 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid offers multiple possibilities for further chemical modification. This functional group can be utilized for esterification or amidation reactions, enabling the synthesis of prodrugs or conjugates that enhance bioavailability or target specificity. Such modifications are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

The compound's relevance is further underscored by its potential applications in treating various diseases. For instance, pyrazolo[5,1-b][1,3]oxazine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carboxylic acid group at the 3-position may facilitate interactions with these targets, making 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid a promising lead compound for developing novel anticancer agents.

Moreover, the structural complexity of this compound allows for diverse synthetic strategies. Researchers have employed various methodologies to access derivatives of pyrazolo[5,1-b][1,3]oxazine, including cyclocondensation reactions and transition metal-catalyzed processes. These synthetic routes have enabled the preparation of libraries of compounds for high-throughput screening (HTS), a critical step in drug discovery pipelines.

The pharmacological evaluation of 7,7-Dimethyl-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxylic acid has revealed intriguing properties. Preclinical studies indicate that it exhibits moderate activity against certain cancer cell lines while maintaining low toxicity profiles. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize side effects.

From a computational chemistry perspective, 7, 7-Dimethyl-6, 7-dihydro-5H-pyrazolo\[ 5, 1-b\]\[ 1, 3\]oxazine\[ -3\]-carboxylic acid has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into key residues involved in binding and have guided the design of more potent analogs. The integration of computational methods with experimental approaches has accelerated the pace of drug discovery significantly.

The synthesis and characterization of this compound also highlight advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have been instrumental in confirming the structure of complex molecules like pyrazolo\[ [ 5, [ 1-b\]\[ [ 13\] oxazine derivatives, ensuring accuracy in structural elucidation.

In conclusion, [CAS No.] [27] [7729]-77\[/-2\] is a structurally unique and biologically relevant compound that holds significant promise for future therapeutic applications. Its versatility as a scaffold for drug development combined with its favorable pharmacokinetic properties makes it an attractive candidate for further investigation. As research continues to uncover new biological functions and synthetic methodologies, [product name] will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.